Fekap

• CAS: 2324155-84-0
• Molecular Formula: C19H26Cl2FN3O3
• Molecular Weight: 434.3 g/mol
• InChI: InChI=1S/C19H26Cl2FN3O3/c1-3-23(7-6-22)12-15-13-24(19(27)28-2)8-9-25(15)18(26)11-14-4-5-16(20)17(21)10-14/h4-5,10,15H,3,6-9,11-13H2,1-2H3/t15-/m1/s1
• InChIKey: HYCNKKWUFLJJNW-OAHLLOKOSA-N

Fekap: Selective KOR Agonist for PET

Fekap is a brain-penetrant, selective kappa opioid receptor (KOR) agonist designed as a PET radiotracer [1]. Its core identity is defined by a Ki of 0.43 nM at the KOR and a selectivity profile (17-fold over MOR, 323-fold over DOR) that distinguishes it from earlier-generation KOR imaging agents [2]. The 11C-labeled form (11C-FEKAP) has been translated into human imaging studies, providing a direct comparator dataset against both EKAP and GR103545 tracers [3].

Imaging ModalityPET radiotracer for human KOR imaging studies

Target SelectivityKOR-selective agonist with limited MOR/DOR cross-binding

Study ContextHead-to-head comparator data against EKAP and GR103545

• [1] Li S, Zheng MQ, Naganawa M, et al. Novel Kappa Opioid Receptor Agonist as Improved PET Radiotracer: Development and in Vivo Evaluation. Mol Pharm. 2019;16(4):1523-1531. doi:10.1021/acs.molpharmaceut.8b01209 View Source
• [2] Li S, et al. Novel Kappa Opioid Receptor Agonist as Improved PET Radiotracer: Development and in Vivo Evaluation. Mol Pharm. 2019;16(4):1523-1531. View Source
• [3] Naganawa M, Li S, Nabulsi N, et al. Kinetic Modeling and Test–Retest Reproducibility of 11C-EKAP and 11C-FEKAP, Novel Agonist Radiotracers for PET Imaging of the κ-Opioid Receptor in Humans. J Nucl Med. 2020;61(11):1636-1642. doi:10.2967/jnumed.119.227694 View Source

Fekap Substitution Limitations

Generic substitution among KOR-targeted PET tracers is precluded by clinically significant divergence in brain uptake rate (K1), distribution volume (VT), scan duration, and test-retest variability [1]. For instance, substituting Fekap with GR103545 imposes a 27% longer minimum scan time, while EKAP—though faster—exhibits ~25% lower specific binding signal (BPND) [2]. These parameters directly affect quantification accuracy, patient throughput, and study cost, making compound-specific selection mandatory.

!Scan-time requirements differ among KOR tracers, potentially altering research throughput and motion-artifact profile.

!Brain uptake kinetics (K1, VT) vary significantly, which may shift quantification accuracy and specific binding estimates.

!Specific binding signal (BPND) is compound-specific; using another tracer could reduce sensitivity to KOR changes.

• [1] Naganawa M, et al. J Nucl Med. 2020;61(11):1636-1642. View Source
• [2] Naganawa M, et al. Comparison of 11C-EKAP and 11C-FEKAP, two novel agonist PET radiotracers for imaging the kappa opioid receptor in humans. J Nucl Med. 2017;58(supplement 1):357. View Source

Fekap vs. Other KOR Radiotracers

PET Scan Time vs. GR103545

In a direct human head-to-head study, 11C-FEKAP achieved a minimum scan time for stable VT measurement of 110 min, compared to 140 min for the predecessor agonist tracer 11C-GR103545, a 21% reduction [1]. This scan time advantage directly improves patient throughput and reduces motion-artifact risk.

PET Scan Time

Head-to-head

110 min (FEKAP) vs 140 min (GR103545); 21% reduction

Supports higher-throughput research imaging protocols

Human subjects; MA1 method; 14 brain regions

Evidence Dimension	Minimum scan time for stable VT measurement (human)
Target Compound Data	110 min (11C-FEKAP)
Comparator Or Baseline	140 min (11C-GR103545)
Quantified Difference	21% reduction (30 min shorter)
Conditions	Human subjects; MA1 method; 14 brain regions; 120-min PET acquisition

Why This Matters

Shorter scan time enables higher throughput in clinical research imaging facilities, reducing per-subject cost and minimizing motion artifacts.

• [1] Naganawa M, Li S, Nabulsi N, et al. Kinetic Modeling and Test–Retest Reproducibility of 11C-EKAP and 11C-FEKAP, Novel Agonist Radiotracers for PET Imaging of the κ-Opioid Receptor in Humans. J Nucl Med. 2020;61(11):1636-1642. View Source

KOR Binding Affinity and Selectivity

In radioligand binding assays, FEKAP exhibited a Ki of 0.43 nM at the KOR, with 17-fold selectivity over the mu opioid receptor (MOR) and 323-fold selectivity over the delta opioid receptor (DOR) [1]. While cross-study comparison is necessary due to absence of head-to-head data with older agents, this selectivity window exceeds what is typically reported for the widely used KOR agonist U50,488 (reported Ki ~1 nM at KOR, selectivity ~10-fold over MOR), suggesting a superior molecular profile for imaging applications [2].

KOR Binding Affinity

Reported

Ki = 0.43 nM; 17-fold over MOR, 323-fold over DOR

Supports KOR-specific signal quantification

In vitro radioligand binding; recombinant human receptors

Evidence Dimension	KOR binding affinity (Ki) and selectivity over MOR/DOR
Target Compound Data	Ki(KOR)=0.43 nM; 17-fold over MOR; 323-fold over DOR
Comparator Or Baseline	U50,488: Ki(KOR)~1 nM; ~10-fold over MOR (cross-study comparison)
Quantified Difference	FEKAP: ~2.3× higher KOR affinity; ~1.7× higher MOR selectivity
Conditions	In vitro radioligand binding; recombinant human opioid receptors

Why This Matters

Higher affinity and selectivity reduce off-target binding noise, critical for accurate PET quantification of KOR availability in neuropsychiatric disorders.

• [1] Li S, et al. Novel Kappa Opioid Receptor Agonist as Improved PET Radiotracer: Development and in Vivo Evaluation. Mol Pharm. 2019;16(4):1523-1531. View Source
• [2] Roth BL, et al. Salvinorin A: a potent naturally occurring nonnitrogenous kappa opioid selective agonist. Proc Natl Acad Sci U S A. 2002;99(18):11934-11939. View Source

Brain Uptake Kinetics vs. EKAP

In the same human subjects, 11C-FEKAP showed regional VT values (MA1) ranging from 2.2 (thalamus) to 9.9 (amygdala) mL/cm3, which were approximately 2.4-fold lower than those of 11C-EKAP (5.3–20.4 mL/cm3), reflecting lower nonspecific binding. Mean K1 was 0.033–0.076 mL/cm3/min for 11C-FEKAP vs. 0.09–0.20 for 11C-EKAP, indicating slower but potentially more specific tissue delivery [1].

Brain Uptake Kinetics

Head-to-head

VT 2.4-fold lower, K1 2.7-fold lower vs EKAP

Lower nonspecific binding may improve signal-to-noise ratio

Human subjects; MA1; HRRT scanner; 14 regions

Evidence Dimension	Regional distribution volume (VT) and brain uptake rate (K1)
Target Compound Data	11C-FEKAP: VT=2.2 (thalamus) to 9.9 (amygdala) mL/cm3; K1=0.033–0.076 mL/cm3/min
Comparator Or Baseline	11C-EKAP: VT=5.3 (thalamus) to 20.4 (amygdala) mL/cm3; K1=0.09–0.20 mL/cm3/min
Quantified Difference	FEKAP VT values 2.4-fold lower on average; K1 values 2.7-fold lower
Conditions	Human subjects; MA1 (t*=20 min); 14 brain regions; HRRT scanner

Why This Matters

Lower VT indicates lower nonspecific binding, which can improve signal-to-noise ratio for specific KOR binding in regions with moderate receptor density.

• [1] Naganawa M, et al. Comparison of 11C-EKAP and 11C-FEKAP. J Nucl Med. 2017;58(supplement 1):357. View Source

Molar Activity and Radiochemical Purity

11C-FEKAP was consistently produced with a mean molar activity of 718 GBq/μmol (n=19) and radiochemical purity >99%, ensuring high specific signal without pharmacological effects [1]. In non-human primates, 11C-FEKAP demonstrated fast and reversible brain kinetics with ~31% intact parent fraction at 30 min post-injection, confirming adequate metabolic stability for 120-min PET scans [2].

Radiosynthesis QC

Reported

718 GBq/μmol molar activity; >99% purity

Enables tracer-dose imaging research conditions

n=19 productions; rhesus monkey metabolite data

Evidence Dimension	Molar activity, radiochemical purity, and metabolic stability (intact parent fraction at 30 min)
Target Compound Data	718 GBq/μmol (mean); >99% purity; ~31% intact parent fraction at 30 min (monkey)
Comparator Or Baseline	Industry standard for 11C tracers: >37 GBq/μmol; >95% purity (class-level baseline)
Quantified Difference	Molar activity >19-fold above minimum acceptable; purity exceeds standard by >4 percentage points
Conditions	Rhesus monkey; automated radiosynthesis; metabolite-corrected arterial input function

Why This Matters

High molar activity and purity are prerequisites for receptor occupancy studies, ensuring tracer doses remain below the pharmacologically active threshold.

• [1] Li S, et al. Mol Pharm. 2019;16(4):1523-1531. View Source
• [2] Li S, et al. Novel Kappa Opioid Receptor Agonist as Improved PET Radiotracer. Mol Pharm. 2019;16(4):1523-1531. View Source

BPND vs. EKAP and GR103545

In human PET studies, the non-displaceable binding potential (BPND) for 11C-FEKAP was similar to that of 11C-GR103545, and approximately 25% higher than that of 11C-EKAP, as determined by graphical analysis of VT values [1]. This indicates that 11C-FEKAP provides a larger specific-to-nonspecific binding ratio than 11C-EKAP, which is essential for detecting subtle changes in KOR availability.

Binding Potential (BPND)

Head-to-head

~25% higher specific binding vs EKAP; similar to GR103545

Improves detection sensitivity for KOR availability changes

Graphical VT comparison; human subjects; 14 regions

Evidence Dimension	Non-displaceable binding potential (BPND)
Target Compound Data	11C-FEKAP BPND similar to GR103545
Comparator Or Baseline	11C-EKAP BPND ~25% lower than FEKAP/GR103545
Quantified Difference	~25% higher specific binding signal for FEKAP vs. EKAP
Conditions	Human subjects; graphical VT comparison method; 14 brain regions

Why This Matters

Higher BPND improves the statistical power to detect between-group or longitudinal changes in KOR density, critical for clinical studies in addiction and mood disorders.

• [1] Naganawa M, et al. J Nucl Med. 2020;61(11):1636-1642. View Source

Fekap Application Scenarios

KOR PET in Neuropsychiatric Drug Development

Fekap's high BPND (comparable to GR103545, ~25% higher than EKAP) and 110-min scan time make it suited for receptor occupancy studies of novel KOR-targeted therapeutics in human subjects [1]. Its selectivity profile (323-fold over DOR) minimizes off-target signal contamination, enabling accurate target engagement quantification in Phase I/II trials.

High-Throughput PET Imaging

The 21% shorter minimum scan time of 11C-FEKAP (110 min) versus 11C-GR103545 (140 min) allows clinical imaging centers to schedule more subjects per scanner per day, reducing per-study cost and improving workflow efficiency [2].

Low-Density KOR Region Imaging

With its high specific binding signal (BPND >0.5 in all regions except thalamus), 11C-FEKAP is advantageous for imaging cortical and subcortical regions where KOR density is moderate, providing sufficient dynamic range to measure KOR changes in depression or addiction studies [3].

High Molar Activity Radiosynthesis

The consistent radiosynthesis of 11C-FEKAP (mean molar activity 718 GBq/μmol; >99% purity; n=19 productions) ensures batch-to-batch reproducibility, which is essential for multi-center clinical trials requiring standardized tracer quality [4].

Application

Selection Property

Validation Focus

Neuropsychiatric KOR PET research

Brain-penetrant KOR selectivity

Receptor occupancy study context

High-throughput PET imaging studies

Reduced scan-time requirement

Throughput and motion-artifact review

Low-density KOR region imaging

High specific-to-nonspecific binding ratio

Sensitivity in moderate-density regions

Multi-center tracer production

Reproducible radiosynthesis QC

Batch-to-batch consistency review

• [1] Naganawa M, et al. J Nucl Med. 2020;61(11):1636-1642. View Source
• [2] Naganawa M, et al. J Nucl Med. 2020;61(11):1636-1642. View Source
• [3] Li S, et al. Mol Pharm. 2019;16(4):1523-1531. View Source
• [4] Li S, et al. Mol Pharm. 2019;16(4):1523-1531. View Source